Cas no 2228824-27-7 (2-(2-Bromopropyl)-6-methoxynaphthalene)

• Product Name: 2-(2-Bromopropyl)-6-methoxynaphthalene
• CAS No: 2228824-27-7
• MF: C₁₄H₁₅BrO
• MW: 279.172303438187
• CID: 5762272
• PubChem ID: 154230951
• Update Time: 2025-05-28

2-(2-Bromopropyl)-6-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• EN300-1922866
• 2228824-27-7
• 2-(2-bromopropyl)-6-methoxynaphthalene
• 2-(2-Bromopropyl)-6-methoxynaphthalene

• Inchi： 1S/C14H15BrO/c1-10(15)7-11-3-4-13-9-14(16-2)6-5-12(13)8-11/h3-6,8-10H,7H2,1-2H3
• InChI Key： NWIDMKSRENJEQC-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC2C=C(C=CC=2C=1)OC

Computed Properties

• Exact Mass: 278.03063g/mol
• Monoisotopic Mass: 278.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(2-Bromopropyl)-6-methoxynaphthalene

Recent Advances in the Study of 2-(2-Bromopropyl)-6-methoxynaphthalene (CAS: 2228824-27-7) in Chemical and Biomedical Research

2-(2-Bromopropyl)-6-methoxynaphthalene (CAS: 2228824-27-7) is a brominated naphthalene derivative that has recently garnered attention in chemical and biomedical research due to its potential applications in drug discovery and material science. This compound, characterized by its unique bromopropyl and methoxy functional groups, serves as a versatile intermediate in organic synthesis and has shown promise in the development of novel therapeutic agents. Recent studies have explored its reactivity, biological activity, and potential as a building block for more complex molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 2-(2-Bromopropyl)-6-methoxynaphthalene in the preparation of naphthalene-based inhibitors targeting inflammatory pathways. The study highlighted the compound's role in facilitating efficient coupling reactions, enabling the synthesis of derivatives with enhanced binding affinity to cyclooxygenase-2 (COX-2). These findings suggest its potential as a scaffold for anti-inflammatory drug development, with particular relevance to conditions such as arthritis and chronic pain.

Another significant advancement was reported in Organic Letters, where 2-(2-Bromopropyl)-6-methoxynaphthalene was utilized in palladium-catalyzed cross-coupling reactions to construct polycyclic aromatic hydrocarbons (PAHs). The study demonstrated the compound's efficacy in forming carbon-carbon bonds, leading to the synthesis of PAHs with tunable electronic properties. These PAHs are of interest for applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices.

From a biomedical perspective, recent preclinical studies have explored the compound's potential as a precursor for radiopharmaceuticals. A 2024 study in Nuclear Medicine and Biology described the incorporation of 2-(2-Bromopropyl)-6-methoxynaphthalene into radiolabeled probes for positron emission tomography (PET) imaging. The bromine atom's ability to undergo isotopic exchange with fluorine-18 was leveraged to create imaging agents for tracking tumor metabolism, showcasing the compound's versatility in diagnostic applications.

Despite these promising developments, challenges remain in optimizing the compound's synthetic routes and evaluating its pharmacokinetic properties. Future research directions may include structure-activity relationship (SAR) studies to refine its biological activity and investigations into its toxicity profile to ensure its suitability for therapeutic use. Overall, 2-(2-Bromopropyl)-6-methoxynaphthalene represents a valuable tool in both chemical synthesis and biomedical research, with ongoing studies likely to uncover further applications.